Cas no 2305475-17-4 (N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide)

N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide is a synthetic organic compound featuring a pyrazole core substituted with a phenylethyl group and an acrylamide moiety. This structure imparts potential reactivity and binding properties, making it a candidate for applications in medicinal chemistry and material science. The presence of the acrylamide group suggests utility as a Michael acceptor in polymerizable systems or as an intermediate in pharmaceutical synthesis. The phenylethyl substitution may enhance lipophilicity, influencing bioavailability or material compatibility. Its well-defined molecular architecture allows for precise modifications, supporting research in targeted drug design or functionalized polymers. Further studies are required to fully characterize its properties and applications.
N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide structure
2305475-17-4 structure
Product Name:N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide
CAS No:2305475-17-4
MF:C14H15N3O
MW:241.288402795792
CID:5412284
PubChem ID:137934771
Update Time:2025-10-28

N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26590060
    • 2305475-17-4
    • N-[1-(1-Phenylethyl)pyrazol-3-yl]prop-2-enamide
    • N-[1-(1-phenylethyl)-1H-pyrazol-3-yl]prop-2-enamide
    • Z2738285703
    • N-[1-(1-Phenylethyl)-1H-pyrazol-3-yl]-2-propenamide
    • N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide
    • Inchi: 1S/C14H15N3O/c1-3-14(18)15-13-9-10-17(16-13)11(2)12-7-5-4-6-8-12/h3-11H,1H2,2H3,(H,15,16,18)
    • InChI Key: DLRSEWTWURTSEJ-UHFFFAOYSA-N
    • SMILES: C(NC1C=CN(C(C2=CC=CC=C2)C)N=1)(=O)C=C

Computed Properties

  • Exact Mass: 241.121512110g/mol
  • Monoisotopic Mass: 241.121512110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.9Ų

N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26590060-0.05g
N-[1-(1-phenylethyl)-1H-pyrazol-3-yl]prop-2-enamide
2305475-17-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide

N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide: A Comprehensive Overview

The compound N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide, identified by the CAS number 2305475-17-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyrazole ring with an enamide group, creating a structure that exhibits interesting chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is known for its versatility in forming hydrogen bonds and its ability to interact with various biological targets. In the case of N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide, the substitution pattern on the pyrazole ring further enhances its potential for binding to specific receptors or enzymes.

The enamide group in this compound contributes to its stability and reactivity. Enamides are known for their ability to participate in conjugate additions and other pericyclic reactions, making them valuable intermediates in organic synthesis. The presence of the phenylethyl group adds another layer of complexity to the molecule, potentially influencing its pharmacokinetic properties such as solubility and bioavailability.

Recent research has focused on the synthesis and characterization of this compound. One study published in 2023 explored the use of microwave-assisted synthesis to prepare N-1-(1-phenylethyl)-1H-pyrazol-3-ylprop-2-enamide. This method not only improved the reaction yield but also reduced the reaction time, demonstrating the efficiency of modern synthetic techniques in organic chemistry.

In terms of biological activity, this compound has shown promise in preliminary assays. For instance, it has been tested for its potential as an anti-inflammatory agent. The results indicate that it exhibits moderate activity against cyclooxygenase enzymes, which are key targets in inflammation-related diseases. While these findings are still preliminary, they suggest that further investigation into its therapeutic potential is warranted.

The structural flexibility of N-1-(1 phenylethyl) 1H pyrazol 3 ylprop 2 enamide also makes it a valuable tool in combinatorial chemistry. By modifying substituents on the pyrazole ring or altering the enamide group, researchers can explore a wide range of chemical space with potential applications in drug discovery.

From an environmental standpoint, understanding the degradation pathways of this compound is crucial for assessing its environmental impact. Recent studies have employed computational methods to predict its biodegradation potential. These models suggest that under certain conditions, the compound may undergo hydrolysis or oxidation, leading to less complex products that are more easily metabolized by microorganisms.

In conclusion, N 1 (1 phenylethyl) 1H pyrazol 3 ylprop 2 enamide represents a fascinating molecule with diverse applications in organic synthesis and pharmacology. Its unique structure, combined with recent advances in synthetic methods and biological testing, positions it as a promising candidate for further research and development.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd